Cas no 52667-88-6 (1,4,7,10-Tetratosyl-1,4,7,10-tetraazacyclododecane)

• Product Name: 1,4,7,10-Tetratosyl-1,4,7,10-tetraazacyclododecane
• CAS No: 52667-88-6
• MF: C₃₆H₄₄N₄O₈S₄
• MW: 789.016564369202
• CID: 937278
• PubChem ID: 2802555
• Update Time: 2025-04-19

1,4,7,10-Tetratosyl-1,4,7,10-tetraazacyclododecane Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-tetra-p-tosyl-1,4,7,10-tetraazacyclododecane
• 1,4,7,10-Tetratosyl-1,4,7,10-tetraazacyclododecane
• 1,4,7,10-tetrakis-(4-methylphenyl)sulfonyl-1,4,7,10-tetrazacyclododecane
• 1,4,7,10-Tetratosyl-
• 1,4,7,10-tetra(p-toluenesulfonyl)-1,4,7,10-tetraazacyclododecane
• 1,4,7,10-tetra(p-tosyl)-1,4,7,10-tetraazacyclododecane
• 1,4,7,10-tetrakis(p-tolylsulfonyl)-1,4,7,10-tetraazacyclododecane
• 1,4,7,10-tetrakis-(toluene-4-sulfonyl)-1,4,7,10-tetraaza-cyclododecane
• cyclen tetratosylate
• N,N',N'',N'''-tetrakis(p-toluenesulfonyl)-1,4,7,10-tetraazacyclododecane
• 52667-88-6
• 1,4,7,10-tetrakis(p-toluensulfonyl)-1,4,7,10-tetraazacyclododecane
• 1,4,7,10-Tetratosyl-1,4,7,10-tetraazacyclodecane
• DTXSID70384364
• SKTWVKMQYXXWNY-UHFFFAOYSA-N
• AKOS001586436
• BT4CJZ8VFK
• SCHEMBL565301
• 1,4,7,10-Tetratosyl-1,4,7,10-tetraazacyclododecane, technical grade
• 1,4,7,10-Tetraazacyclododecane, 1,4,7,10-tetrakis(p-tolylsulfonyl)-
• BP-21001
• 1,4,7,10-Tetrakis[(4-methylphenyl)sulfonyl]-1,4,7,10-tetraazacyclododecane
• CS-0358038
• G65000
• EC 414-030-0
• NS00001711
• 1,4,7,10-Tetraazacyclododecane, 1,4,7,10-tetrakis[(4-methylphenyl)sulfonyl]-
• CCA66788
• 1,4,7,10-tetrakis(4-methylbenzenesulfonyl)-1,4,7,10-tetraazacyclododecane

• Inchi： 1S/C36H44N4O8S4/c1-29-5-13-33(14-6-29)49(41,42)37-21-23-38(50(43,44)34-15-7-30(2)8-16-34)25-27-40(52(47,48)36-19-11-32(4)12-20-36)28-26-39(24-22-37)51(45,46)35-17-9-31(3)10-18-35/h5-20H,21-28H2,1-4H3
• InChI Key： SKTWVKMQYXXWNY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCN(CCN(CCN(CC1)S(C1C=CC(C)=CC=1)(=O)=O)S(C1C=CC(C)=CC=1)(=O)=O)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 788.20400
• Monoisotopic Mass: 788.20419907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 52
• Rotatable Bond Count: 8
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 183Ų

Experimental Properties

• Color/Form: Light brown solid
• Melting Point: 275-279 °C(lit.)
• PSA: 183.04000
• LogP: 8.07200
• Solubility: Not available

1,4,7,10-Tetratosyl-1,4,7,10-tetraazacyclododecane Security Information

• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 43-50/53
• Safety Instruction： S24; S37; S60; S61
• Hazardous Material Identification：
• Risk Phrases：R43; R50/53